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Compound of Interest

Compound Name: 3,5-Pyridinediol, 1-oxide

Cat. No.: B15348684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of 3,5-Pyridinediol, 1-oxide. The following procedural guidance is based on the

known hazards of structurally similar compounds and general best practices for laboratory

safety.

Hazard Assessment
A specific Safety Data Sheet (SDS) for 3,5-Pyridinediol, 1-oxide is not readily available.

However, based on the GHS classification for the closely related compound Pyridine-3,5-diol,

the anticipated hazards include:

Acute Toxicity (Oral): Harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

These classifications necessitate a careful approach to handling, with a primary focus on

preventing contact with skin and eyes, and avoiding inhalation of any dust or aerosol.
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Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is critical to ensure personal safety. The following table

summarizes the recommended PPE for handling 3,5-Pyridinediol, 1-oxide.
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Protection Type Recommended PPE Key Considerations

Eye and Face Protection

Chemical Splash Goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

handling larger quantities or

when there is a significant

splash risk.[1][2][3][4]

Standard safety glasses do not

provide adequate protection

from chemical splashes.[4]

Ensure a snug fit to protect

against dust and splashes.

Skin and Body Protection

A lab coat should be worn at

all times. For handling larger

quantities or in situations with

a high risk of splashes, a

chemically resistant apron or

coveralls are recommended.

Ensure the lab coat is fully

buttoned. Remove any

contaminated clothing

immediately.

Hand Protection

Chemical-resistant gloves are

required. While specific

breakthrough data for 3,5-

Pyridinediol, 1-oxide is

unavailable, for pyridine and its

derivatives, butyl rubber or

polyvinyl alcohol (PVA) gloves

are often recommended. Nitrile

gloves may offer limited splash

protection but are not suitable

for prolonged contact with

pyridine compounds.[5][6][7][8]

[9]

Always inspect gloves for tears

or punctures before use.[8]

Remove and replace gloves

immediately if they become

contaminated.[8] Do not reuse

disposable gloves.

Respiratory Protection All handling of solid or

dissolved 3,5-Pyridinediol, 1-

oxide should be conducted in a

certified chemical fume hood to

minimize inhalation risk.[10]

[11] If a fume hood is not

available, or if there is a risk of

generating dust or aerosols

Personnel must be medically

cleared and fit-tested to wear a

respirator.[12]
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outside of a hood, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates (e.g., OV/P100)

must be used.[12]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 3,5-Pyridinediol, 1-oxide will minimize the risk of exposure.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.[10][11]
Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[5]
Designate a specific area for handling the compound to contain any potential spills.

2. Donning PPE:

Put on a lab coat and any additional required body protection.
Don chemical splash goggles and a face shield if necessary.
Wash and dry hands thoroughly before putting on the appropriate chemical-resistant gloves.

3. Chemical Handling:

Perform all manipulations of 3,5-Pyridinediol, 1-oxide, including weighing and preparing
solutions, inside a chemical fume hood.
Use spark-proof tools if there is any risk of ignition.[13]
Keep containers of the chemical tightly closed when not in use.[10][11]
Avoid the formation of dust and aerosols.

4. Post-Handling:

Remove gloves using a technique that avoids skin contact with the outer surface.
Dispose of gloves in the appropriate hazardous waste container.
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Wash hands thoroughly with soap and water after removing gloves.
Clean and decontaminate the work area.

Disposal Plan
Proper disposal of 3,5-Pyridinediol, 1-oxide and any associated contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 3,5-Pyridinediol, 1-oxide, including excess reagent,

contaminated gloves, and weighing papers, in a clearly labeled, sealed, and compatible

hazardous waste container.[5][10]

Do not mix with incompatible waste streams. Pyridine derivatives can be incompatible with

strong oxidizing agents and strong acids.[5][14]

Waste Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office or a licensed disposal company.[10][15]

Never pour 3,5-Pyridinediol, 1-oxide or its solutions down the drain.[10]

Workflow for PPE Selection and Safe Handling
The following diagram illustrates the decision-making process for selecting and using the

appropriate PPE when working with 3,5-Pyridinediol, 1-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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